Lipophilicity Advantage vs. Primary Amino Analog
The title compound exhibits a calculated logP of 3.50 and logD (pH 7.4) of 3.50 . Its closest commercially available unsubstituted analog, 2-amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (CAS 354538-15-1, MW 253.30), lacks the 3-ethoxypropyl chain and is expected to have a substantially lower logP (estimated ~1.0–1.5 based on the removal of three methylene units and one ether oxygen) [1]. The ~2 log unit increase in lipophilicity places the title compound within the optimal CNS drug-likeness window (logP 3–5) while the primary amino analog falls below this range, potentially limiting its passive membrane permeability and blood-brain barrier penetration .
| Evidence Dimension | Calculated partition coefficient (logP / logD pH 7.4) |
|---|---|
| Target Compound Data | logP = 3.50; logD = 3.50 |
| Comparator Or Baseline | 2-Amino-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one (CAS 354538-15-1): logP estimated ~1.0–1.5 |
| Quantified Difference | ΔlogP ≈ +2.0 to +2.5 (target minus comparator) |
| Conditions | Calculated values from ChemDiv product specification ; comparator logP estimated by structural fragment difference analysis [1] |
Why This Matters
Higher lipophilicity within the CNS-optimal range supports prioritization of this compound over the primary amino analog for cell-based assays requiring passive membrane permeation and for in vivo neuropharmacology studies where blood-brain barrier penetration is critical.
- [1] Kubas, H., et al. Bioorg. Med. Chem. Lett. 2013, 23 (16), 4493-4500. View Source
